Cas no 1016509-24-2 (Acetamide, 2-amino-N-(3-ethynylphenyl)-)

• Product Name: Acetamide, 2-amino-N-(3-ethynylphenyl)-
• CAS No: 1016509-24-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5205068
• Update Time: 2026-03-06

Acetamide, 2-amino-N-(3-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-(3-ethynylphenyl)-

• Inchi： 1S/C10H10N2O/c1-2-8-4-3-5-9(6-8)12-10(13)7-11/h1,3-6H,7,11H2,(H,12,13)
• InChI Key： NICLQWFNLFOQBL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C#C)=C1)(=O)CN

Additional information on Acetamide, 2-amino-N-(3-ethynylphenyl)-

Acetamide, 2-amino-N-(3-ethynylphenyl)- (CAS No. 1016509-24-2)

Acetamide, 2-amino-N-(3-ethynylphenyl)-, also known by its CAS registry number CAS No. 1016509-24-2, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines an acetamide group with an amino substituent and a phenyl ring substituted with an ethynyl group. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Acetamide, 2-amino-N-(3-ethynylphenyl)- is C₁₁H₁₁N₃O, and its molecular weight is approximately 197. g/mol. The compound exists as a white crystalline solid under standard conditions and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility properties make it suitable for various synthetic procedures, including nucleophilic substitutions and condensation reactions.

Recent studies have highlighted the potential of Acetamide, 2-amino-N-(3-ethynylphenyl)- as a building block in the development of novel drug candidates. Researchers have explored its role in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases. The ethynyl group present in the molecule provides a platform for click chemistry reactions, enabling the construction of complex bioactive structures with high precision.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemicals. Studies have demonstrated that derivatives of Acetamide, 2-amino-N-(3-ethynylphenyl)- exhibit potent activity against plant pathogens, making them potential candidates for fungicides and bactericides. The amino group in the molecule plays a crucial role in enhancing the bioavailability and stability of these derivatives under environmental conditions.

The synthesis of Acetamide, 2-amino-N-(3-ethynylphenyl)- involves a multi-step process that typically begins with the preparation of intermediates such as aniline derivatives and acetylating agents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

The unique combination of functional groups in CAS No. 1016509-24-2 allows for a wide range of chemical transformations. For example, the acetamide group can undergo hydrolysis to form carboxylic acids or amides, while the ethynyl group can participate in cycloaddition reactions to form aromatic heterocycles. These properties make it an invaluable tool in organic synthesis.

In conclusion, Acetamide, 2-amino-N-(3-ethynylphenyl)- (CAS No. 1016509-24-2) is a highly versatile compound with diverse applications across multiple disciplines. Its ability to serve as a building block for bioactive molecules positions it as a key player in modern drug discovery and materials science research.